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Compound of Interest

Compound Name: PdCl(crotyl)Amphos

Cat. No.: B6301788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Chloro(crotyl)[di-tert-butyl(4-dimethylaminophenyl)phosphine]palladium(ll),
commonly known as PdCl(crotyl) Amphos. This palladium(ll) complex is a notable catalyst in
the field of organic synthesis, particularly valued for its efficacy in cross-coupling reactions that
are fundamental to drug discovery and development.

Core Chemical and Physical Properties

PdCl(crotyl)Amphos is an air and moisture-sensitive organometallic compound, typically
appearing as a white powder. Its structure features a palladium(ll) center coordinated to a
crotyl ligand, a chloride ion, and the bulky, electron-rich Amphos ligand. This specific
combination of ligands contributes to the catalyst's stability and high reactivity in forming
carbon-carbon and carbon-heteroatom bonds.
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Property Data Reference
Molecular Formula C20H3sCINPPd [1112]
Molecular Weight 493.32 g/mol [1][3]
CAS Number 1334497-06-1 [4][5]
Appearance White powder [3]
_ _ Data not available in the
Melting Point
searched resources.
- Data not available in the
Solubility
searched resources.
Sensitive to air and moisture;
Stability should be handled under inert

conditions.

Spectroscopic Data

While a comprehensive set of spectroscopic data for PdCl(crotyl) Amphos is not publicly

available, a closely related Amphos Pd initiator has been characterized by NMR spectroscopy.

The following data for a similar compound can serve as a reference point for researchers.[1]

Nucleus

Chemical Shift (6) ppm

Reference

1H

6.70 (t, J = 7.0 Hz, 1 H), 6.64
(t, J=7.2Hz, 1 H), 657 (d, J =
8.2 Hz, 2 H), 2.95 (s, 6 H),
2.93 (s, 3 H), 1.83-0.78 (m, 18
H)

[1]

13C

150.9, 138.3, 142.9, 137.9 (d,
J =120.0 Hz), 129.0, 128.0 (d,
J=23.1Hz),127.8,123.2 (d, J
=21.6 Hz), 110.0 (d, J=8.8
Hz), 40.0, 33.1, 28.7, 28.5

[1]

31p

59.44

[1]
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Experimental Protocols

Detailed experimental protocols for the synthesis of PdCl(crotyl)Amphos are not readily
available in the public domain. However, a general procedure for a Suzuki-Miyaura cross-
coupling reaction, a key application of this type of catalyst, is provided below as a
representative example.

Representative Suzuki-Miyaura Cross-Coupling Protocol:

This protocol is adapted from procedures for similar palladium catalysts and should be
optimized for specific substrates.

» Reaction Setup: In a nitrogen-filled glovebox, a Schlenk flask is charged with the aryl halide
(2.0 mmol), the boronic acid (1.2 mmol), a suitable base (e.g., K2COs, 2.0 mmol), and
PdCl(crotyl)Amphos (0.01-1 mol%).

e Solvent Addition: Anhydrous solvent (e.g., toluene, dioxane, or THF) is added to the flask.

e Reaction Execution: The reaction mixture is heated to the desired temperature (typically 80-
110 °C) and stirred until the reaction is complete, as monitored by TLC or GC/MS.

» Work-up: Upon completion, the reaction is cooled to room temperature, diluted with an
organic solvent (e.g., ethyl acetate), and washed with water and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure. The crude product is then purified by column
chromatography on silica gel.

Catalytic Cycle Visualization

PdCl(crotyl) Amphos is primarily used as a pre-catalyst that, upon activation, enters a catalytic
cycle. The diagram below illustrates the generally accepted mechanism for the Suzuki-Miyaura
cross-coupling reaction, a process where this catalyst is highly effective.

Caption: Suzuki-Miyaura cross-coupling catalytic cycle.

Chemical Structure
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The structural representation of PdCl(crotyl) Amphos is crucial for understanding its reactivity
and steric profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unveiling the Properties of PdCl(crotyl)Amphos: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6301788#physical-and-chemical-properties-of-pdcl-
crotyl-amphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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